Cas no 2228427-94-7 (3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2228427-94-7
• MF: C₇H₆Cl₂F₃N₃
• MW: 260.043849468231
• CID: 6082794
• PubChem ID: 165650160
• Update Time: 2025-07-02

3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-amine
• EN300-1951237
• 2228427-94-7

• Inchi： 1S/C7H6Cl2F3N3/c8-5-2-3(6(9)15-14-5)1-4(13)7(10,11)12/h2,4H,1,13H2
• InChI Key： FFQUTMQMHKPCHA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)CC(C(F)(F)F)N

Computed Properties

• Exact Mass: 258.9890871g/mol
• Monoisotopic Mass: 258.9890871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-amine

Research Brief on 3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-amine (CAS: 2228427-94-7)

3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-amine (CAS: 2228427-94-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridazine core and trifluoromethyl group, exhibits promising potential as a bioactive molecule. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluations, positioning it as a candidate for further drug development.

The synthesis of 3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-amine involves a multi-step process, starting from commercially available 3,6-dichloropyridazine. Key steps include nucleophilic substitution and subsequent functionalization to introduce the trifluoromethylamine moiety. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its use in downstream applications. Structural elucidation via NMR spectroscopy and X-ray crystallography has confirmed the compound's molecular architecture, providing a solid foundation for structure-activity relationship (SAR) studies.

Preliminary biological screening has revealed that 3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-amine exhibits moderate inhibitory activity against certain enzyme targets, including kinases and proteases implicated in inflammatory and oncogenic pathways. These findings suggest its potential utility as a lead compound for the development of therapeutics targeting these pathways. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and optimize its efficacy and safety.

In addition to its biological activity, the compound's physicochemical properties, such as solubility and stability, have been investigated to assess its suitability for formulation. Early data indicate that the compound possesses acceptable solubility in common organic solvents, though challenges remain in achieving optimal aqueous solubility for parenteral administration. Researchers are exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

The current research landscape for 3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-amine is dynamic, with several academic and industrial groups actively investigating its applications. Collaborative efforts are underway to explore its potential in combination therapies and as a scaffold for the design of derivatives with enhanced bioactivity. The compound's unique structural features and preliminary bioactivity make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sectors.

In conclusion, 3-(3,6-dichloropyridazin-4-yl)-1,1,1-trifluoropropan-2-amine represents a promising avenue for drug discovery, with its synthesis, characterization, and initial biological evaluations laying the groundwork for future studies. Continued research will be essential to unlock its full therapeutic potential and address current formulation challenges. This compound exemplifies the intersection of synthetic chemistry and biological innovation, highlighting the importance of interdisciplinary approaches in modern pharmaceutical research.